2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95%

• IUPAC Name: 2-methoxy-5-thiophen-3-ylpyridine-3-carboxylic acid
• InChI: InChI=1S/C11H9NO3S/c1-15-10-9(11(13)14)4-8(5-12-10)7-2-3-16-6-7/h2-6H,1H3,(H,13,14)
• InChI Key: IBVQLTYKBWHSIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C2=CSC=C2)C(=O)O
• Molecular Formula: C11H9NO3S
• DSSTOX Substance ID: DTXSID30686912
• Molecular Weight: 235.26 g/mol
• CAS RN: 1261944-22-2

Description

2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% (MTN) is a synthetic organic compound used in scientific research and laboratory experiments. It is a member of the family of compounds known as nicotinic acid derivatives, and it is used as a chemical reagent in a variety of applications. MTN is a white to off-white crystalline solid, with a melting point of 87-89°C and a boiling point of 241-243°C. It is soluble in water, ethanol, acetone, and ethyl acetate, and it is slightly soluble in methanol.

Scientific Research Applications

2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% is used in scientific research for its biochemical and physiological effects. It is used as a reagent in the synthesis of various compounds, such as ligands, pharmaceuticals, and materials. It has also been used in the study of enzyme-catalyzed reactions, as well as in the study of the structure and function of proteins.

Mechanism of Action

2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% acts as a competitive inhibitor of enzymes, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). It binds to the active site of the enzyme, preventing the enzyme from binding to its substrate and inhibiting its activity.
Biochemical and Physiological Effects
2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It is an inhibitor of AChE and BChE, which are enzymes involved in the breakdown of acetylcholine and butyrylcholine, respectively. This inhibition can lead to increased levels of these neurotransmitters, which can affect the nervous system. 2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% in laboratory experiments include its availability, low cost, and ease of synthesis. It is also stable and can be stored for long periods of time. The main limitation of 2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

Future research on 2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% could focus on its potential therapeutic applications. For example, further studies could be conducted to investigate the potential of 2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% as an inhibitor of AChE and BChE, which could lead to the development of new treatments for neurological disorders. Additionally, 2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% could be further explored as an anti-inflammatory and antioxidant agent, which could lead to the development of new drugs for the treatment of inflammation and oxidative stress. Further research could also be conducted to investigate the potential of 2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% as a reagent in the synthesis of various compounds, such as ligands, pharmaceuticals, and materials.

Synthesis Methods

2-Methoxy-5-(thiophen-3-yl)nicotinic acid, 95% is synthesized by the reaction of 2-methoxy-5-nitrobenzaldehyde with thiophen-3-ylmagnesium bromide in the presence of a base. The reaction is carried out in a solvent such as tetrahydrofuran (THF) at room temperature. The reaction is followed by acidification to yield the desired product.